Cas no 921206-13-5 (1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)-)

921206-13-5 structure
Product name:1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)-
1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)- Chemical and Physical Properties
Names and Identifiers
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- 1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)-
- 1-(4-benzoylphenyl)pent-1-en-3-one
- DTXSID70841407
- 921206-13-5
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- Inchi: InChI=1S/C18H16O2/c1-2-17(19)13-10-14-8-11-16(12-9-14)18(20)15-6-4-3-5-7-15/h3-13H,2H2,1H3
- InChI Key: GOSDBKRRNOKQQP-UHFFFAOYSA-N
- SMILES: CCC(=O)C=CC1=CC=C(C=C1)C(=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 264.115029749g/mol
- Monoisotopic Mass: 264.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 34.1Ų
- XLogP3: 3.8
1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)- Related Literature
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2. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Bitoh Yohsuke,Kenji Urayama,Toshikazu Takigawa,Kohzo Ito Soft Matter, 2011,7, 2632-2638
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5. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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